Cas no 536704-36-6 (3-(4-methylphenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one)

3-(4-methylphenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one structure

536704-36-6 structure

Product Name:3-(4-methylphenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one

CAS No:536704-36-6

MF:C₂₄H₂₄N₄O₂S

MW:432.537963867188

CID:6105749

PubChem ID:2156020

Update Time:2023-12-13

3-(4-methylphenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-methylphenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
- 4H-Pyrimido[5,4-b]indol-4-one, 3,5-dihydro-3-(4-methylphenyl)-2-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-
- BRD-K95651962-001-01-5
- 3-(4-methylphenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
- ChemDiv3_008019
- Oprea1_222151
- HMS1495M11
- 2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-3-(p-tolyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
- EU-0089019
- F0580-0190
- 536704-36-6
- IDI1_025929
- 3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- AKOS002054238
- Inchi： 1S/C24H24N4O2S/c1-16-9-11-17(12-10-16)28-23(30)22-21(18-7-3-4-8-19(18)25-22)26-24(28)31-15-20(29)27-13-5-2-6-14-27/h3-4,7-12,25H,2,5-6,13-15H2,1H3
- InChI Key： CJGWJPKRFQDAEX-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C2N=C(SCC(=O)N3CCCCC3)N(C3=CC=C(C)C=C3)C(=O)C1=2

Computed Properties

Exact Mass: 432.16199719g/mol
Monoisotopic Mass: 432.16199719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 714
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 94.1Å²

Experimental Properties

Density: 1.37±0.1 g/cm3(Predicted)
Boiling Point: 702.6±70.0 °C(Predicted)
pka: 12.40±0.20(Predicted)

3-(4-methylphenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0580-0190-2μmol	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0580-0190-5μmol	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0580-0190-10μmol	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0580-0190-20μmol	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0580-0190-1mg	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0580-0190-2mg	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0580-0190-3mg	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	3mg	$63.0	2023-05-17
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Life Chemicals	F0580-0190-5mg	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0580-0190-10mg	3-(4-methylphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one	536704-36-6	90%+	10mg	$79.0	2023-05-17